Cas no 923032-59-1 (1-Allylcyclopropane-1-sulfonyl chloride)

1-Allylcyclopropane-1-sulfonyl chloride is a specialized sulfonyl chloride derivative featuring an allyl-substituted cyclopropane ring. This compound is primarily employed as a reactive intermediate in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its unique structure, combining an allyl group with a strained cyclopropane ring, enhances reactivity in nucleophilic substitution and addition reactions. The sulfonyl chloride moiety allows for efficient functionalization under mild conditions, making it valuable for constructing complex molecular architectures. The compound’s stability and selectivity render it suitable for applications in pharmaceuticals, agrochemicals, and materials science. Proper handling under inert conditions is recommended due to its moisture sensitivity.
1-Allylcyclopropane-1-sulfonyl chloride structure
923032-59-1 structure
Product name:1-Allylcyclopropane-1-sulfonyl chloride
CAS No:923032-59-1
MF:C6H9ClO2S
MW:180.652459859848
MDL:MFCD11046295
CID:69517
PubChem ID:44181959

1-Allylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-Allylcyclopropane-1-sulfonyl chloride
    • 1-Allylcyclopropanesulfonyl chloride
    • Cyclopropanesulfonylchloride, 1-(2-propen-1-yl)-
    • 1-(2-Propen-1-yl)cyclopropanesulfonyl chloride (ACI)
    • 1-Allyl-1-cyclopropylsulfonyl chloride
    • 1-Allylcyclopropanesulfonylchloride
    • AC-6944
    • AKOS006309974
    • Cyclopropanesulfonyl chloride, 1-(2-propen-1-yl)-
    • MFCD11046295
    • EN300-275901
    • CS-W017178
    • DB-024809
    • 1-allylcyclopropane-1-sulfonvl chloride
    • SY101927
    • 923032-59-1
    • Q-100969
    • DTXSID00657735
    • 1-Allylcyclopropane-1-sulfonylChloride
    • 1-allyl-cyclopropanesulfonyl chloride
    • BS-12653
    • 1-prop-2-enylcyclopropane-1-sulfonyl chloride
    • AQYNREAFYINZPS-UHFFFAOYSA-N
    • 1-(prop-2-en-1-yl)cyclopropane-1-sulfonyl chloride
    • 1-(2-Propen-1-yl)cyclopropanesulfonyl Chloride
    • SCHEMBL346497
    • 1-allyl-cyclopropane sulfonyl chloride
    • MDL： MFCD11046295
    • Inchi： 1S/C6H9ClO2S/c1-2-3-6(4-5-6)10(7,8)9/h2H,1,3-5H2
    • InChI Key： AQYNREAFYINZPS-UHFFFAOYSA-N
    • SMILES： O=S(C1(CC1)CC=C)(Cl)=O

Computed Properties

  • Exact Mass: 180.001178g/mol
  • Surface Charge: 0
  • XLogP3: 1.9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 180.001178g/mol
  • Monoisotopic Mass: 180.001178g/mol
  • Topological Polar Surface Area: 42.5Ų
  • Heavy Atom Count: 10
  • Complexity: 233
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Color/Form: Yellow oily
  • Density: 1.32
  • Boiling Point: 229.2°C at 760 mmHg
  • Flash Point: 92.4 °C
  • Refractive Index: 1.515
  • PSA: 42.52000
  • LogP: 2.74450

1-Allylcyclopropane-1-sulfonyl chloride Security Information

1-Allylcyclopropane-1-sulfonyl chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1065182-10g
1-Allylcyclopropane-1-sulfonyl chloride
 923032-59-1 98%
10g
 ￥927.00 2024-04-25
abcr
AB447609-1 g
1-Allylcyclopropane-1-sulfonyl chloride, 95%; .
 923032-59-1 95%
1g
 €137.40 2022-06-10
Cooke Chemical
M9176734-250mg
1-Allylcyclopropane-1-sulfonylchloride
 923032-59-1 98%
250mg
 RMB 105.60 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1065182-100mg
1-Allylcyclopropane-1-sulfonyl chloride
 923032-59-1 98%
100mg
 ￥46.00 2024-04-25
eNovation Chemicals LLC
Y1291399-5g
1-Allylcyclopropane-1-sulfonyl chloride
 923032-59-1 98%
5g
 $105 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1065182-25g
1-Allylcyclopropane-1-sulfonyl chloride
 923032-59-1 98%
25g
 ￥2203.00 2024-04-25
SHENG KE LU SI SHENG WU JI SHU
sc-206127-50mg
1-Allylcyclopropane-1-sulfonyl Chloride,
 923032-59-1 ≥98%
50mg
 ￥2068.00 2023-09-05
abcr
AB447609-25 g
1-Allylcyclopropane-1-sulfonyl chloride, 95%; .
 923032-59-1 95%
25g
 €893.90 2023-07-18
abcr
AB447609-5 g
1-Allylcyclopropane-1-sulfonyl chloride, 95%; .
 923032-59-1 95%
5g
 €299.40 2023-07-18
Enamine
EN300-275901-0.25g
1-(prop-2-en-1-yl)cyclopropane-1-sulfonyl chloride
 923032-59-1 95%
0.25g
 $25.0 2023-09-10

1-Allylcyclopropane-1-sulfonyl chloride Production Method

Synthetic Routes 1

923032-57-9 923032-57-9
923032-59-1 923032-59-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ;  1.5 h, reflux
1.2 Reagents: Water
Reference
Preparation of N-arylamino(oxo)pyridinyl sulfonamides and N-arylamino(oxo)pyrazinyl sulfonamides as MEK inhibitors and useful in the treatment of inflammatory diseases, cancer and other hyperproliferative diseases
, World Intellectual Property Organization, , ,

Synthetic Routes 2

923032-57-9 923032-57-9
923032-59-1 923032-59-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  16 h, 60 °C
Reference
Biomarkers for determining effective response of treatments of hepatocellular carcinoma patients
, World Intellectual Property Organization, , ,

Synthetic Routes 3

923032-57-9 923032-57-9
923032-59-1 923032-59-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  16 h, 60 °C
Reference
Preparation of N-(arylamino)-sulfonamide inhibitors of MEK
, Brazil, , ,

Synthetic Routes 4

923032-57-9 923032-57-9
923032-59-1 923032-59-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  16 h, 60 °C
Reference
Preparation of N-[2-(arylamino)aryl] sulfonamide compounds as MEK kinase inhibitors
, United States, , ,

Synthetic Routes 5

923032-59-1 923032-59-1
Reaction Conditions
Reference
Preparation of N-(arylamino)-sulfonamide inhibitors of MEK
, United States, , ,

Synthetic Routes 6

923032-57-9 923032-57-9
923032-59-1 923032-59-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  16 h, 60 °C
Reference
Combinations of MEK inhibitors and Raf kinase inhibitors for treatment and/or prevention of Cancer
, United States, , ,

Synthetic Routes 7

923032-57-9 923032-57-9
923032-59-1 923032-59-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  16 h, 60 °C
Reference
Preparation of phenylaminophenylsulfonamides for treatment of cancer and inflammatory disease.
, World Intellectual Property Organization, , ,

Synthetic Routes 8

923032-57-9 923032-57-9
923032-59-1 923032-59-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ;  16 h, 60 °C
Reference
Combinations of MEK inhibitors and Raf kinase inhibitors and uses thereof
, World Intellectual Property Organization, , ,

Synthetic Routes 9

923032-59-1 923032-59-1
Reaction Conditions
Reference
Biomarkers for determining effective response of treatments of hepatocellular carcinoma (hcc) patients
, United States, , ,

1-Allylcyclopropane-1-sulfonyl chloride Raw materials

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Amadis Chemical Company Limited
(CAS:923032-59-1)1-Allylcyclopropane-1-sulfonyl chloride
A10932
Purity:99%
Quantity:25g
Price ($):330.0